2-({4-(4-methoxyphenyl)-5-[(2-oxopropyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-6-phenyl-4,5-dihydro-3(2H)-pyridazinone

• Molecular Formula: C23H23N5O3S
• Molecular Weight: 449.5 g/mol
• IUPAC Name: 2-[[4-(4-methoxyphenyl)-5-(2-oxopropylsulfanyl)-1,2,4-triazol-3-yl]methyl]-6-phenyl-4,5-dihydropyridazin-3-one
• InChI: InChI=1S/C23H23N5O3S/c1-16(29)15-32-23-25-24-21(28(23)18-8-10-19(31-2)11-9-18)14-27-22(30)13-12-20(26-27)17-6-4-3-5-7-17/h3-11H,12-15H2,1-2H3
• InChI Key: JOQITOQDEHYSRX-UHFFFAOYSA-N
• SMILES: CC(=O)CSC1=NN=C(N1C2=CC=C(C=C2)OC)CN3C(=O)CCC(=N3)C4=CC=CC=C4

Description

2-({4-(4-methoxyphenyl)-5-[(2-oxopropyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-6-phenyl-4,5-dihydro-3(2H)-pyridazinone is a chemical compound that has gained significant interest in the scientific community due to its potential applications in drug discovery and development.

Mechanism of Action

The exact mechanism of action of 2-({4-(4-methoxyphenyl)-5-[(2-oxopropyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-6-phenyl-4,5-dihydro-3(2H)-pyridazinone is not fully understood. However, studies have suggested that the compound may exert its anti-cancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. The compound has also been shown to inhibit the activity of certain enzymes involved in the inflammatory response and bacterial growth.
Biochemical and Physiological Effects:
2-({4-(4-methoxyphenyl)-5-[(2-oxopropyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-6-phenyl-4,5-dihydro-3(2H)-pyridazinone has been shown to exhibit a range of biochemical and physiological effects. In addition to its anti-cancer, anti-inflammatory, and anti-bacterial properties, the compound has been shown to exhibit antioxidant activity and to modulate the immune response. The compound has also been shown to have a low toxicity profile, making it a potential candidate for further development as a drug.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-({4-(4-methoxyphenyl)-5-[(2-oxopropyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-6-phenyl-4,5-dihydro-3(2H)-pyridazinone for lab experiments is its low toxicity profile. This makes it a safe compound to work with and reduces the risk of adverse effects on experimental subjects. However, the compound's complex synthesis method may limit its widespread use in laboratory settings.

Future Directions

There are several potential future directions for research on 2-({4-(4-methoxyphenyl)-5-[(2-oxopropyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-6-phenyl-4,5-dihydro-3(2H)-pyridazinone. One area of focus could be the development of more efficient and cost-effective synthesis methods to increase the availability of the compound for further research. Additionally, further studies could be conducted to elucidate the exact mechanism of action of the compound and to identify potential targets for drug development. Finally, the compound's potential applications in the treatment of various inflammatory and infectious diseases could be further explored.

Synthesis Methods

The synthesis of 2-({4-(4-methoxyphenyl)-5-[(2-oxopropyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-6-phenyl-4,5-dihydro-3(2H)-pyridazinone involves the reaction of 4-(4-methoxyphenyl)-5-[(2-oxopropyl)sulfanyl]-4H-1,2,4-triazole-3-thiol with ethyl 2-bromoacetate in the presence of potassium carbonate. The resulting product is then subjected to a series of reactions involving hydrazine hydrate, sodium hydroxide, and acetic anhydride to yield the final product.

Scientific Research Applications

2-({4-(4-methoxyphenyl)-5-[(2-oxopropyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-6-phenyl-4,5-dihydro-3(2H)-pyridazinone has been extensively studied for its potential applications in drug discovery and development. The compound has been shown to exhibit potent anti-cancer activity against various types of cancer cells, including breast cancer, lung cancer, and colon cancer. Additionally, the compound has demonstrated anti-inflammatory and anti-bacterial properties, making it a potential candidate for the treatment of various inflammatory and infectious diseases.